molecular formula C9H9FO B6237736 3-ethyl-5-fluorobenzaldehyde CAS No. 1289123-08-5

3-ethyl-5-fluorobenzaldehyde

Cat. No. B6237736
CAS RN: 1289123-08-5
M. Wt: 152.2
InChI Key:
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Description

3-Ethyl-5-fluorobenzaldehyde is a chemical compound with the molecular formula C9H9FO . It is a derivative of benzaldehyde, which is a common building block in the synthesis of various organic compounds .


Molecular Structure Analysis

The molecular structure of 3-ethyl-5-fluorobenzaldehyde consists of a benzene ring with a fluorine atom and an aldehyde group attached to it . The ethyl group is also attached to the benzene ring .

Mechanism of Action

The mechanism of action for reactions involving 3-ethyl-5-fluorobenzaldehyde is likely similar to those of other benzaldehyde derivatives. For example, in the Aldol Reaction, a carbon-carbon bond-forming reaction occurs, which involves electrophilic substitution at the alpha carbon in enolate anions .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-5-fluorobenzaldehyde can be achieved through a Friedel-Crafts acylation reaction using 3-ethyl-5-fluorotoluene as the starting material and acetyl chloride as the acylating agent.", "Starting Materials": [ "3-ethyl-5-fluorotoluene", "acetyl chloride", "anhydrous aluminum chloride", "dichloromethane", "diethyl ether", "sodium bicarbonate", "water" ], "Reaction": [ "To a solution of 3-ethyl-5-fluorotoluene (1.0 equiv) in dichloromethane, add anhydrous aluminum chloride (1.2 equiv) slowly with stirring at 0°C.", "After the addition is complete, stir the reaction mixture at 0°C for 30 minutes.", "Add acetyl chloride (1.2 equiv) dropwise to the reaction mixture at 0°C and stir for 2 hours at room temperature.", "Quench the reaction by adding a saturated solution of sodium bicarbonate and stirring for 10 minutes.", "Extract the organic layer with diethyl ether and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 3-ethyl-5-fluorobenzaldehyde as a yellow solid." ] }

CAS RN

1289123-08-5

Product Name

3-ethyl-5-fluorobenzaldehyde

Molecular Formula

C9H9FO

Molecular Weight

152.2

Purity

95

Origin of Product

United States

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